Cas no 2550997-19-6 (rac-(1R,2R,3R)-3-(aminooxy)cyclohexane-1,2-diol hydrochloride)

• Product Name: rac-(1R,2R,3R)-3-(aminooxy)cyclohexane-1,2-diol hydrochloride
• CAS No: 2550997-19-6
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 5671125
• PubChem ID: 154814412
• Update Time: 2025-10-21

rac-(1R,2R,3R)-3-(aminooxy)cyclohexane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,3R)-3-(aminooxy)cyclohexane-1,2-diol hydrochloride
• EN300-27158541
• (1R,2R,3R)-3-Aminooxycyclohexane-1,2-diol;hydrochloride
• 2550997-19-6

• Inchi： 1S/C6H13NO3.ClH/c7-10-5-3-1-2-4(8)6(5)9;/h4-6,8-9H,1-3,7H2;1H/t4-,5-,6-;/m1./s1
• InChI Key： CMMVIICAEJHLAP-RWOHWRPJSA-N
• SMILES： Cl.O([C@@H]1CCC[C@H]([C@H]1O)O)N

Computed Properties

• Exact Mass: 183.0662210g/mol
• Monoisotopic Mass: 183.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų

Additional information on rac-(1R,2R,3R)-3-(aminooxy)cyclohexane-1,2-diol hydrochloride

Racemic (1R,2R,3R)-3-(Aminooxy)cyclohexane-1,2-Diol Hydrochloride: A Comprehensive Overview

Racemic (1R,2R,3R)-3-(Aminooxy)cyclohexane-1,2-Diol Hydrochloride, also known by its CAS registry number 2550997-19-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a cyclohexane derivative with aminooxy and diol functional groups. Its unique structure and stereochemistry make it a valuable molecule for various applications in drug discovery and materials science.

The compound's structure consists of a cyclohexane ring with three hydroxyl groups at positions 1 and 2 and an aminooxy group at position 3. The stereochemistry of the molecule is defined as (1R,2R,3R), which is critical for its biological activity and interactions. The hydrochloride salt form ensures stability and solubility in aqueous environments, making it suitable for various experimental setups.

Recent studies have highlighted the potential of (1R,2R,3R)-3-(Aminooxy)cyclohexane-1,2-Diol in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The aminooxy group provides sites for covalent modifications, enabling the attachment of various bioactive molecules or targeting ligands. This versatility has positioned the compound as a promising candidate in targeted drug delivery research.

In addition to its role in drug delivery, this compound has shown potential in enzyme inhibition studies. The diol groups on the cyclohexane ring can act as binding motifs for certain enzymes, particularly those involved in glycosylation pathways. Recent findings suggest that derivatives of this compound could serve as inhibitors for enzymes like glycosidases or glycosyltransferases, opening avenues for therapeutic interventions in metabolic disorders.

The synthesis of (1R,2R,3R)-3-(Aminooxy)cyclohexane-1,2-Diol Hydrochloride involves multi-step organic reactions that require precise stereocontrol. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve the desired stereochemistry. These methods not only ensure high yields but also maintain the integrity of the molecule's functional groups.

From an analytical standpoint, the compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the stereochemistry and purity of the compound, which are essential for its use in biological assays and preclinical studies.

In terms of applications beyond drug delivery and enzymology, this compound has been investigated for its role in materials science. Its ability to form self-assembled structures under specific conditions makes it a candidate for creating nanostructured materials with applications in sensing and catalysis.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms influenced by this compound. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic targets and improve our understanding of its pharmacokinetics.

In conclusion, (1R,2R,3R)-3-(Aminooxy)cyclohexane-1,2-Diol Hydrochloride stands out as a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry continue to drive innovative research directions that promise significant contributions to both basic science and applied technologies.